Cas no 4158-64-9 (Silanamine, 1,1,1-triphenyl-N-(triphenylsilyl)-)

• Product Name: Silanamine, 1,1,1-triphenyl-N-(triphenylsilyl)-
• CAS No: 4158-64-9
• MF: C₃₆H₃₁NSi₂
• MW: 533.809050798416
• CID: 1516151
• PubChem ID: 12587246
• Update Time: 2025-04-21

Silanamine, 1,1,1-triphenyl-N-(triphenylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Silanamine, 1,1,1-triphenyl-N-(triphenylsilyl)-
• [diphenyl-(triphenylsilylamino)silyl]benzene
• 1,1,1,3,3,3-Hexaphenyldisilazan
• DTXSID80503504
• SCHEMBL146839
• 1,1,1-Triphenyl-N-(triphenylsilyl)silanamine
• 4158-64-9

• Inchi： 1S/C36H31NSi2/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32,33-23-11-3-12-24-33)37-39(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30,37H
• InChI Key： TWSOFXCPBRATKD-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)N[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 533.19963
• Monoisotopic Mass: 533.19950306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03